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Compound of Interest

Compound Name:
2-(Dimethylamino)-1,3-thiazole-5-

carbaldehyde

Cat. No.: B086009 Get Quote

An In-Depth Technical Guide to the Safe Handling and Use of 2-(Dimethylamino)-1,3-
thiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safe handling, storage, and

disposal of 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS No. 1005-28-3). As a

versatile heterocyclic building block in pharmaceutical research and development, a thorough

understanding of its chemical properties and potential hazards is paramount for ensuring

laboratory safety. This document synthesizes critical data from safety data sheets (SDS),

outlines detailed protocols for personal protection and emergency response, and offers expert

insights into the causality behind recommended safety measures. The information herein is

intended to empower researchers to work confidently and safely with this compound.

Compound Identification and Properties
2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde is a solid organic compound frequently

utilized as a scaffold in the synthesis of more complex molecules.[1][2] Its core structure, a

thiazole ring functionalized with a dimethylamino group and an aldehyde, makes it a valuable

intermediate in medicinal chemistry.
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Chemical and Physical Properties
A summary of the key physical and chemical properties is presented in Table 1. Understanding

these properties is the first step in a comprehensive risk assessment.

Property Value Source(s)

Chemical Name
2-(Dimethylamino)-1,3-

thiazole-5-carbaldehyde
[1][3]

Synonyms

2-dimethylamino-thiazole-5-

carbaldehyde, 2-

dimethylamino thiazole-5-

carboxaldehyde

[3]

CAS Number 1005-28-3 [1][3]

Molecular Formula C₆H₈N₂OS [1][4]

Molecular Weight 156.21 g/mol [4]

Appearance Solid [4]

Melting Point 75°C to 77°C [3]

Flash Point 74 °C [2]

Hazard Identification and Risk Assessment
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[4] The primary risks associated with its

handling are acute oral toxicity, skin irritation, serious eye irritation, and the potential to cause

an allergic skin reaction or respiratory irritation.[3][4]

GHS Hazard Classification
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)[4]

Skin Irritation 2
H315: Causes skin

irritation

GHS07 (Exclamation

Mark)[3]

Skin Sensitization 1
H317: May cause an

allergic skin reaction

GHS07 (Exclamation

Mark)[4]

Eye Irritation 2A
H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)[3]

Specific Target Organ

Toxicity
3

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)[3]

The GHS07 pictogram, an exclamation mark, is used to signify these hazards.[4]

Expert Analysis of Hazards
The aldehyde functional group can be a source of reactivity and irritation. Aldehydes are known

to react with biological nucleophiles, such as the amine groups in proteins, which can lead to

skin sensitization and irritation. The thiazole ring, a sulfur- and nitrogen-containing heterocycle,

is a common motif in many biologically active molecules, and its reactivity should be

considered in any experimental design.[5] The primary routes of exposure are inhalation of the

solid as a dust, skin contact, eye contact, and ingestion.

Safe Handling and Personal Protective Equipment
(PPE)
A proactive approach to safety through proper handling and the consistent use of appropriate

PPE is critical. The following protocols are designed to minimize exposure risk.

Engineering Controls
All handling of solid 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde should be conducted in

a well-ventilated area.[6] A certified chemical fume hood is strongly recommended, especially
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when transferring the solid or preparing solutions, to prevent the inhalation of dust.[6] An

eyewash station and safety shower must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE) Workflow
The selection and use of PPE should follow a systematic workflow to ensure comprehensive

protection.
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Preparation Phase

Handling Phase

Post-Handling Phase

Assess Task-Specific Risks

Don a Flame-Retardant Lab Coat
(Fully Buttoned, Sleeves Down)

Select Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

If outside fume hood,
consider a NIOSH-approved respirator

Wear ANSI-Approved Safety Goggles
(Provides a Seal Around Eyes)

Perform Chemical Handling
in a Fume Hood

Remove Gloves Using Proper Technique
(Avoid Touching Outer Surface)

Wash Hands Thoroughly
with Soap and Water

Procedure Complete

Click to download full resolution via product page

Figure 1: A step-by-step workflow for donning and doffing Personal Protective Equipment.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Confirm the chemical fume hood is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood to contain any dust. Use a spatula for transfers and avoid creating airborne dust.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Post-Handling: After use, ensure the container is tightly sealed.[7] Decontaminate the work

surface and any equipment used.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[6]

Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is crucial.

First Aid Measures
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Exposure Route First Aid Protocol

If Swallowed

Rinse mouth with water. Immediately call a

POISON CENTER or doctor.[3][8] Do not induce

vomiting.

If on Skin

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[6][7] If skin irritation or a rash occurs,

seek medical attention.[7]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing.[3][8] If eye irritation

persists, get medical advice/attention.[7]

If Inhaled

Move the person to fresh air and keep them in a

position comfortable for breathing.[9] If

respiratory symptoms occur, call a physician.

Spill Response Workflow
A structured approach to spill cleanup is essential to prevent further contamination and

exposure.
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Assessment

Containment & Cleanup

Decontamination

Spill Occurs

Alert Personnel in the Area

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

If safe to handle

Cover with an Inert Absorbent Material
(e.g., Vermiculite, Sand)

Carefully Scoop into a Labeled
Waste Container

Wipe Spill Area with a Suitable Solvent
(e.g., Soap and Water), then Dry

Dispose of Waste as Hazardous

Report the Incident to Lab Supervisor

Click to download full resolution via product page

Figure 2: A systematic workflow for responding to a chemical spill.
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Storage and Disposal
Proper storage and disposal are integral to the lifecycle management of this chemical.

Storage Conditions
Container: Keep the container tightly closed.[7]

Environment: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents.

Storage Class: The compound is classified under Storage Class 11 - Combustible Solids.[4]

Waste Disposal
All waste containing 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde must be treated as

hazardous waste. Dispose of the material and its container in accordance with local, regional,

and national regulations at an approved waste disposal plant.[6] Do not dispose of it down the

drain.

Conclusion
2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde is a valuable research chemical that can be

handled safely when its hazards are understood and proper precautions are taken. By adhering

to the guidelines outlined in this document—including the consistent use of engineering

controls and PPE, and preparedness for emergencies—researchers can mitigate risks and

maintain a safe laboratory environment. Scientific integrity begins with a commitment to safety,

and the protocols described herein provide a self-validating system for the responsible use of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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